2-biphenylyl (2-ethoxyphenoxy)acetate

• IUPAC Name: (2-phenylphenyl) 2-(2-ethoxyphenoxy)acetate
• InChI: InChI=1S/C22H20O4/c1-2-24-20-14-8-9-15-21(20)25-16-22(23)26-19-13-7-6-12-18(19)17-10-4-3-5-11-17/h3-15H,2,16H2,1H3
• InChI Key: VLIJENXJUANHMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)OC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C22H20O4
• Molecular Weight: 348.4 g/mol

Description

"2-biphenylyl (2-ethoxyphenoxy)acetate" and related compounds are synthesized and analyzed for various applications in organic chemistry and materials science. These compounds are of interest due to their unique properties, which can be tuned for specific applications through modifications of their molecular structure.

Synthesis Analysis

Synthesis techniques for similar compounds often involve rhodium(II) acetate-catalyzed reactions or other catalyst-driven processes to achieve desired structural features and functionalities. For instance, the Rhodium(II) acetate-catalyzed decomposition of ethyl 2-diazo-3-oxopent-4-enoates results in the formation of compounds with specific aromatic structures and substituents, demonstrating the utility of catalysts in directing the synthesis of complex organic molecules (Taylor & Davies, 1983).

Molecular Structure Analysis

The molecular structure of compounds related to "2-biphenylyl (2-ethoxyphenoxy)acetate" has been elucidated using techniques like X-ray crystallography. Such studies reveal the arrangement of atoms within the molecule and the stereochemistry of its functional groups, which are critical for understanding the compound's reactivity and properties. For example, the synthesis and crystal structure characterization of similar compounds provide insight into the dimer formation and intermolecular interactions within the crystal lattice (Mao et al., 2015).

Chemical Reactions and Properties

Compounds within this class participate in a variety of chemical reactions, such as the Lossen rearrangement, which is utilized in the synthesis of hydroxamic acids and ureas from carboxylic acids. These reactions highlight the compounds' reactivity and potential for functionalization (Thalluri et al., 2014).

Physical Properties Analysis

The physical properties of these compounds, including melting points, solubility, and thermal behavior, are studied using differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). Such analyses provide valuable information for the design and application of these compounds in various fields.

Chemical Properties Analysis

The chemical properties of "2-biphenylyl (2-ethoxyphenoxy)acetate" and related compounds, such as their acidity, basicity, and reactivity towards different chemical reagents, are influenced by their molecular structure. Studies on the chemoselective acetylation of aminophenols, for instance, demonstrate the impact of molecular structure on the compounds' reactivity and potential applications in synthesis (Magadum & Yadav, 2018).

Mechanism of Action

Without more specific information, it’s difficult to predict the mechanism of action of this compound. If it has biological activity, it could interact with various enzymes or receptors in the body, but this would depend on the exact structure and properties of the compound.